Cas no 1638744-43-0 (tert-butyl N-[(1S)-1-methyl-3-oxocyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-methyl-3-oxocyclopentyl]carbamate
• CAS No: 1638744-43-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD27987621
• CID: 4612055
• PubChem ID: 126970299
• Update Time: 2024-11-04

tert-butyl N-[(1S)-1-methyl-3-oxocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-methyl-3-oxocyclopentyl)carbamate
• (S)-tert-Butyl (1-methyl-3-oxocyclopentyl)carbamate
• Carbamic acid, N-[(1S)-1-methyl-3-oxocyclopentyl]-, 1,1-dimethylethyl ester
• (S)-(1-Methyl-3-oxo-cyclopentyl)-carbamic acid tert-butyl ester
• tert-butyl N-[(1S)-1-methyl-3-oxocyclopentyl]carbamate
• SY322080
• t-Butyl N-(1-methyl-3-oxocyclopentyl)carbamate
• tert-Butyl (1-methyl-3-oxocyclopentyl)carbamate
• MFCD27987621
• AS-53345
• 1638764-30-3
• tert-Butyl(1-methyl-3-oxocyclopentyl)carbamate
• 1638744-43-0
• P20344
• 1-(Boc-amino)-1-methyl-3-oxocyclopentane
• CS-0048090
• SB14646
• AKOS030237809
• 3-(Boc-amino)-3-methylcyclopentanone

• MDL： MFCD27987621
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-11(4)6-5-8(13)7-11/h5-7H2,1-4H3,(H,12,14)/t11-/m0/s1
• InChI Key： OZNDNCZRIIVTBA-NSHDSACASA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@]1(C)CCC(=O)C1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 320.4±31.0 °C at 760 mmHg
• Flash Point: 147.6±24.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl N-[(1S)-1-methyl-3-oxocyclopentyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)